![molecular formula C10H14O3 B6171261 5-(hydroxymethyl)tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid CAS No. 2445793-23-5](/img/no-structure.png)
5-(hydroxymethyl)tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid
Description
5-(hydroxymethyl)tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid is a chemical compound that can be used for pharmaceutical testing . It is part of the carbocyclic framework, which is known for its high strain .
Synthesis Analysis
The synthesis of this compound involves a process called intramolecular carbolithiation cascades . This process is a route to a highly strained carbocyclic framework and involves competition between 5-exo-trig ring closure and proton transfer . The preparation of a stellane (tricyclo[3.3.0.0,3,7]octane) framework by an intramolecular carbolithiation cascade involving three coupled 5-exo-trig cyclizations of the vinyllithium derived from 2-bromo-4-vinyl-1,6-heptadiene by lithium–bromine exchange was investigated .Molecular Structure Analysis
The molecular structure of this compound is complex due to its tricyclic nature. The structure is highly strained, which is a characteristic of the tricyclo[3.3.0.0,3,7]octane framework .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps. The intramolecular carbolithiation cascade does not afford the stellane; rather, the cascade is terminated after two cyclizations by a proton transfer that occurs by an intermolecular process .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(hydroxymethyl)tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Ethanol", "Acetone", "Diethyl ether", "Chloroform", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of a catalytic amount of hydrochloric acid to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is reduced with sodium borohydride in methanol to form the corresponding diol.", "Step 3: The diol is protected with acetone and hydrochloric acid to form the corresponding ketal.", "Step 4: The ketal is reacted with sodium hydroxide in ethanol to form the corresponding carboxylic acid.", "Step 5: The carboxylic acid is deprotected with sodium bicarbonate in water to form the desired product, 5-(hydroxymethyl)tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid." ] } | |
CAS RN |
2445793-23-5 |
Product Name |
5-(hydroxymethyl)tricyclo[3.3.0.0,3,7]octane-1-carboxylic acid |
Molecular Formula |
C10H14O3 |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
